Cas no 37172-89-7 (Cyclohexanol,1-ethynyl-2-(1-methylpropyl)-)

Cyclohexanol,1-ethynyl-2-(1-methylpropyl)- structure
37172-89-7 structure
Product Name:Cyclohexanol,1-ethynyl-2-(1-methylpropyl)-
CAS No:37172-89-7
MF:C12H20O
MW:180.286603927612
CID:307547
PubChem ID:169864
Update Time:2025-04-19

Cyclohexanol,1-ethynyl-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,1-ethynyl-2-(1-methylpropyl)-
    • 2-butan-2-yl-1-ethynylcyclohexan-1-ol
    • 1-Ethynyl-2-(1-methylpropyl)cyclohexan-1-ol
    • 2-(butan-2-yl)-1-ethynylcyclohexanol
    • 2-sec-Butyl-1-ethynylcyclohexanol
    • DTXSID50885667
    • Cyclohexanol, 1-ethynyl-2-(1-methylpropyl)-
    • 37172-89-7
    • EINECS 253-382-8
    • NS00057369
    • Inchi: 1S/C12H20O/c1-4-10(3)11-8-6-7-9-12(11,13)5-2/h2,10-11,13H,4,6-9H2,1,3H3
    • InChI Key: NETONJQRBNZZHO-UHFFFAOYSA-N
    • SMILES: OC1(C#C)CCCCC1C(C)CC

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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